Cas no 1351584-77-4 (N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1351584-77-4
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5901582
• PubChem ID: 56765338
• Update Time: 2025-05-19

N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1351584-77-4
• F6200-1530
• N-(2-hydroxy-2-phenylpropyl)-4-methylthiadiazole-5-carboxamide
• AKOS024537955

• Inchi： 1S/C13H15N3O2S/c1-9-11(19-16-15-9)12(17)14-8-13(2,18)10-6-4-3-5-7-10/h3-7,18H,8H2,1-2H3,(H,14,17)
• InChI Key： ABNURCHUPFSDRV-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC(C)(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1351584-77-4)

The compound N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1351584-77-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole core and hydroxy-phenylpropyl side chain, exhibits a range of interesting chemical properties and potential applications. Researchers are particularly interested in its structural features, which make it a promising candidate for further study in drug discovery and crop protection.

One of the most frequently asked questions about N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is its synthesis and reactivity. The compound can be synthesized through a multi-step process involving the condensation of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid with 2-amino-2-phenylpropan-1-ol. The presence of the thiadiazole ring contributes to its stability and potential bioactivity, while the hydroxy-phenylpropyl moiety enhances its solubility and interaction with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has surged due to their versatility in pharmaceutical applications. Studies suggest that derivatives of thiadiazole exhibit antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in optimizing the synthesis and functionalization of such compounds to enhance their efficacy and reduce potential side effects.

Another area of interest is the role of N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide in agrochemical formulations. The thiadiazole scaffold is known for its pesticidal and herbicidal activities, making it a valuable component in sustainable agriculture. Researchers are exploring its potential as an eco-friendly alternative to traditional pesticides, aligning with the global trend toward greener farming practices.

The physicochemical properties of N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide also make it a subject of interest in material science. Its molecular structure allows for potential applications in the development of advanced polymers and coatings. The compound's ability to form stable complexes with metals could pave the way for innovations in catalysis and nanotechnology.

For those seeking detailed analytical data, N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1351584-77-4) has been characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies confirm its molecular weight, purity, and structural integrity, which are critical for its application in high-precision industries.

In conclusion, N-(2-hydroxy-2-phenylpropyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide represents a fascinating area of research with broad implications across multiple industries. Its unique chemical profile and potential applications in medicine, agriculture, and materials science make it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this versatile molecule.